Cas no 7083-71-8 (Emetine dihydrochloride hydrate)

• Product Name: Emetine dihydrochloride hydrate
• CAS No: 7083-71-8
• MF: C₂₉H₄₄Cl₂N₂O₅
• MW: 571.576066970825
• MDL: MFCD00149309
• CID: 1747124
• PubChem ID: 201899
• Update Time: 2025-11-02

Emetine dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 6',7',10,11-tetramethoxyemetan dihydrochloride hydrate
• Emetine Dihydrochloride Hydrate
• (2S,3R,11bS)-2-[[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine,hydrate,dihydrochloride
• Emetine (dihydrochloride hydrate)
• Emetine Hydrochloride Hydrate
• CS-5994
• (2S)-6',7',10,11-tetramethoxyemetan dihydrochloride hydrate
• (2S)-6',7',10,11-tetramethoxyemetan dihydrochloride--water (1/1)
• [2,1-a]isoquinoline dihydrochloride hydrate
• 7083-71-8
• NIOSH/JY4675000
• Emetan, 6',7',10,11-tetramethoxy-, dihydrochloride, hydrate
• C29H40N2O4.2HCl
• D84035
• (-)-Emetine dihydrochloride hydrate
• UNII-99K15P31AB
• 2-[(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine;hydrate;dihydrochloride
• Emetan, 6',7',10,11-tetramethoxy-, dihydrochloride, hydrate; Emetine, dihydrochloride, hydrate (8CI); 2H-Benzo[a]quinolizine, emetan deriv.; Emetine hydrochloride hydrate
• tetrahydroisoquinolin-1-yl]methyl}-3-ethyl-9,10-
• DA-52872
• (+-)-Emetine dihydrochloride hydrate
• AKOS030491864
• (+-)-6',7',10,11-Tetramethoxyemetan dihydrochloride hydrate
• (1'-beta,2-alpha,3-beta,14-beta)-6',7',10,11-Tetramethoxyemetan dihydrochloride hydrate
• Emetine, dihydrochloride, hydrate
• EMETINE HYDRATE DIHYDROCHLORIDE
• JY46750000
• HB7389
• Emetan, 6',7',10,11-tetramethoxy-, dihydrochloride, hydrate, (-)-
• (2S,3R,11bS)-2-[[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine;hydrate;dihydrochloride
• (2S)-6',7',10,11-tetramethoxyemetan-2',5-diium dichloride--water (1/1)
• Emetan, 6',7',10,11-tetramethoxy-, dihydrochloride, hydrate, (+-)-
• JY46750400
• NIOSH/JY4675040
• (+)-Emetine dihydrochloride hydrate
• Emetinedihydrochloridehydrate
• JY46750200
• (2S,3R,11bS)-2-{[(1R)-6,7-Dimethoxy-1,2,3,4-
• NIOSH/JY4675020
• emetine dihydrochloride monohydrate
• 99K15P31AB
• CHEBI:146000
• HY-B1479B
• AS-76481
• Emetan, 6',7',10,11-tetramethoxy-, dihydrochloride, hydrate, (+)-
• dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido
• (-)-6',7',10,11-Tetramethoxyemetan dihydrochloride hydrate
• Emetine dihydrochloride hydrate

• MDL： MFCD00149309
• Inchi： 1S/C29H40N2O4.2ClH.H2O/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24;;;/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3;2*1H;1H2/t18-,21-,24+,25-;;;/m0.../s1
• InChI Key： IZTPMTAWOCEKKM-VXMYZLRESA-N
• SMILES： Cl.Cl.O(C)C1C(=CC2CCN3C[C@H](CC)[C@@H](C[C@@H]4C5C=C(C(=CC=5CCN4)OC)OC)C[C@H]3C=2C=1)OC.O

Computed Properties

• Exact Mass: 570.263
• Monoisotopic Mass: 570.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Melting Point: 240-250 °C (dec., dry matter)(lit.)
• Boiling Point: 600.3°C at 760 mmHg
• Flash Point: 316.9°C

Emetine dihydrochloride hydrate Security Information

• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 28-36/37/38
• Safety Instruction： 26-28-36/37-45
• FLUKA BRAND F CODES：3-8-10
• RTECS：JY5250000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids

Additional information on Emetine dihydrochloride hydrate

Comprehensive Overview of Emetine Dihydrochloride Hydrate (CAS No. 7083-71-8): Properties, Applications, and Research Insights

Emetine dihydrochloride hydrate (CAS No. 7083-71-8) is a chemically significant compound with a wide range of applications in biomedical research and pharmaceutical development. This alkaloid derivative, derived from the ipecac root, has garnered attention for its unique biochemical properties and potential therapeutic uses. The compound's molecular structure, characterized by its dihydrochloride hydrate form, enhances its stability and solubility, making it a valuable tool in laboratory settings.

In recent years, the scientific community has shown renewed interest in Emetine dihydrochloride hydrate due to its potential role in studying cellular processes. Researchers have explored its effects on protein synthesis inhibition, which aligns with current trends in targeted drug discovery and anti-proliferative agents. These investigations are particularly relevant given the growing focus on precision medicine and personalized therapeutics, topics that frequently appear in modern scientific literature and search engine queries.

The compound's mechanism of action involves interference with ribosomal function, a feature that has made it a subject of interest in infectious disease research. With global health concerns surrounding antimicrobial resistance, Emetine dihydrochloride hydrate serves as an important reference compound for developing novel therapeutic strategies. Its historical use as an antiprotozoal agent continues to inform contemporary research into tropical diseases, a field that has seen increased public attention due to climate change and global travel patterns.

From a biochemical perspective, the hydrate form of Emetine dihydrochloride offers distinct advantages in formulation development. The presence of water molecules in its crystalline structure affects its physicochemical properties, including dissolution rate and bioavailability. These characteristics are crucial considerations in pharmaceutical applications, especially when addressing common search queries about drug formulation challenges and bioavailability enhancement techniques.

Quality control of Emetine dihydrochloride hydrate (CAS 7083-71-8) involves rigorous analytical methods, reflecting the compound's importance in research applications. Modern techniques such as HPLC purity analysis and spectroscopic characterization ensure batch-to-batch consistency, addressing the growing demand for research-grade chemicals with verified quality standards. This aspect resonates with laboratory professionals who frequently search for high-purity research compounds and analytical reference materials.

The storage and handling of Emetine dihydrochloride hydrate require specific conditions to maintain its stability. Proper documentation of these requirements meets the needs of researchers searching for compound storage guidelines and chemical stability parameters. These practical considerations are increasingly important in the context of laboratory safety protocols and research reproducibility, topics that dominate discussions in scientific forums and search trends.

Ongoing research continues to uncover new potential applications for Emetine dihydrochloride hydrate, particularly in the field of cell biology studies. Its ability to modulate specific cellular pathways has positioned it as a valuable probe for investigating fundamental biological processes. This aligns with current scientific interests in mechanistic studies and pathway analysis, search terms that reflect the compound's relevance in contemporary research methodologies.

As the scientific community advances toward more sophisticated research tools, Emetine dihydrochloride hydrate maintains its position as a reference compound in pharmacological studies. Its well-characterized effects serve as benchmarks for developing new therapeutic agents, addressing the persistent search for reference standards in drug development. The compound's historical significance combined with modern research applications creates a unique bridge between traditional pharmacology and cutting-edge biomedical science.

The synthesis and production of Emetine dihydrochloride hydrate involve specialized chemical processes that ensure high purity and consistent quality. These manufacturing aspects respond to frequent inquiries about chemical synthesis methods and process optimization in fine chemical production. The compound's complex structure presents interesting challenges that resonate with researchers interested in organic synthesis techniques and pharmaceutical manufacturing.

In conclusion, Emetine dihydrochloride hydrate (CAS No. 7083-71-8) represents a fascinating intersection of historical medicinal use and modern scientific application. Its continued relevance in research reflects broader trends in biomedical investigation, particularly in areas related to cellular mechanism studies and therapeutic development. As scientific inquiry evolves to address global health challenges, this compound remains an important tool for researchers worldwide.